Cas no 1702994-59-9 (ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1702994-59-9
• MF: C₉H₁₄N₂O₅
• MW: 230.217862606049
• CID: 5921023
• PubChem ID: 108049328
• Update Time: 2025-08-05

ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate
• ethyl 5-[(2-methoxyethoxy)methyl]-1,2,4-oxadiazole-3-carboxylate
• 1702994-59-9
• EN300-1120062

• Inchi： 1S/C9H14N2O5/c1-3-15-9(12)8-10-7(16-11-8)6-14-5-4-13-2/h3-6H2,1-2H3
• InChI Key： FVKHIMPUNJGFRD-UHFFFAOYSA-N
• SMILES： O(CC1=NC(C(=O)OCC)=NO1)CCOC

Computed Properties

• Exact Mass: 230.09027155g/mol
• Monoisotopic Mass: 230.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate

Professional Introduction to Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1702994-59-9)

Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate, identified by its CAS number 1702994-59-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of an oxadiazole core functionalized with ethyl ester and methoxyethoxy groups, make it a promising candidate for further exploration in drug discovery and development.

The oxadiazole moiety is a heterocyclic compound characterized by a three-membered ring containing one oxygen and two carbon atoms, along with two adjacent nitrogen atoms. This structural motif is known for its stability and ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry. In particular, Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate exhibits unique properties that may contribute to its efficacy in various therapeutic contexts.

Recent advancements in the field of oxadiazole derivatives have highlighted their potential as antimicrobial, anti-inflammatory, and anticancer agents. The ethyl ester group in Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate not only enhances the solubility of the compound but also provides a site for further chemical modification, allowing for the development of more tailored derivatives with improved pharmacological profiles. The methoxyethoxy substituent further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets.

In vitro studies have demonstrated that oxadiazole derivatives can exhibit significant activity against various pathogens and cancer cell lines. For instance, some oxadiazole-based compounds have shown promising results in inhibiting bacterial growth by targeting essential bacterial enzymes or metabolic pathways. Similarly, these derivatives have been investigated for their ability to induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

The synthesis of Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the oxadiazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the ethyl ester and methoxyethoxy groups, which are critical for achieving the desired biological activity.

The use of computational methods has also played a crucial role in understanding the structure-activity relationships (SAR) of oxadiazole derivatives like Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate. Molecular modeling studies can predict how different substituents affect the molecule's binding affinity to biological targets, providing valuable insights for rational drug design. These computational approaches are often combined with experimental data to optimize the pharmacological properties of new compounds.

One of the most exciting aspects of working with compounds like Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate is their potential for developing novel therapeutic strategies. For example, researchers are exploring ways to utilize these derivatives as prodrugs or to enhance drug delivery systems. By modifying specific functional groups on the molecule, it may be possible to improve its bioavailability or target specificity.

The pharmaceutical industry has shown increasing interest in oxadiazole derivatives due to their versatility and potential therapeutic benefits. Several companies are currently engaged in developing new drugs based on these compounds for treating various diseases. As research continues to uncover new applications for Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate, it is likely that this compound will play an important role in future medical treatments.

In conclusion, Ethyl 5-(2-methoxyethoxy)methyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1702994-59-9) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs and therapeutic strategies. As our understanding of this compound grows through further research and development, it is expected to contribute substantially to advancements in medicine and healthcare.